Cas no 82208-47-7 (1-Methyl-4-nitro-1H-pyrazole)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole
• CAS No: 82208-47-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00464261
• CID: 708323
• PubChem ID: 19895
• Update Time: 2025-07-20

1-Methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-methyl-4-nitro-, radical ion(1-)
• 1-METHYL-4-NITRO-1H-PYRAZOLE
• 1H-pyrazole,1-methyl-4-nitro
• PB48904
• 3994-50-1
• SY005889
• 1-Methyl-4-nitro-1H-pyrazole, radical ion(1-)
• 4-Nitro-1-methylpyrazole
• BB 0255092
• 1-Methyl-4-nitro-1H-pyrazole, AldrichCPR
• F8889-8426
• CS-W002627
• FT-0688414
• DTXSID60192990
• 1-methyl-4-nitro-1H-pyrazole;1-Methyl-4-nitropyrazole
• 1-Methyl-4-nitropyrazole
• FT-0679624
• AKOS015922537
• 1-Methyl-4-nitro-1H-pyrazole #
• SCHEMBL742906
• 1H-Pyrazole, 1-methyl-4-nitro-, radical ion(1-)
• AC-31215
• AKOS000309399
• 1H-Pyrazole, 1-methyl-4-nitro-
• PYRAZOLE, 1-METHYL-4-NITRO-
• BCP29818
• Z821315474
• DS-2159
• 82208-47-7
• EN300-77101
• 1-methyl-4-nitro-pyrazole
• AMY4635
• A852466
• MFCD00464261
• ALBB-009786
• STK298892
• DB-014227
• 1-Methyl-4-nitro-1H-pyrazole

• MDL： MFCD00464261
• Inchi： 1S/C4H5N3O2/c1-6-3-4(2-5-6)7(8)9/h2-3H,1H3
• InChI Key： CZVJIVYLYOVBRP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.44
• Boiling Point: 244.4°C at 760 mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.618
• PSA: 63.64000
• LogP: 0.85150

1-Methyl-4-nitro-1H-pyrazole Security Information

• HazardClass：IRRITANT

Additional information on 1-Methyl-4-nitro-1H-pyrazole

1-Methyl-4-nitro-1H-pyrazole (CAS No. 82208-47-7): A Versatile Heterocyclic Compound in Modern Chemistry

The 1-Methyl-4-nitro-1H-pyrazole (CAS No. 82208-47-7) is a nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, characterized by a pyrazole ring substituted with a methyl group at the 1-position and a nitro group at the 4-position, makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its applications due to its reactivity and stability, which align with the growing demand for sustainable chemistry and green synthesis methods.

In recent years, the 1-Methyl-4-nitro-1H-pyrazole has been a subject of interest in drug discovery and medicinal chemistry. Its pyrazole core is a common motif in bioactive molecules, contributing to its potential as a pharmacophore in antiviral, antibacterial, and anticancer agents. For instance, the nitro group in this compound can undergo selective reduction to form amino derivatives, which are pivotal in designing targeted therapies. This adaptability has led to its inclusion in high-throughput screening libraries, addressing the need for novel therapeutic candidates in the post-pandemic era.

Beyond pharmaceuticals, 1-Methyl-4-nitro-1H-pyrazole plays a role in agrochemical innovation. With the global focus on crop protection and sustainable agriculture, this compound serves as a precursor for herbicides and pesticides that exhibit lower environmental impact. Its nitro-aromatic properties enable the development of formulations with improved efficacy and selectivity, meeting regulatory standards for eco-friendly agrochemicals. This aligns with the rising trend of precision farming and the search for biodegradable alternatives in pest management.

The material science community has also explored 1-Methyl-4-nitro-1H-pyrazole for its potential in advanced materials. Its electron-withdrawing nitro group enhances the thermal stability and electronic properties of polymers and coatings. This makes it a candidate for high-performance materials used in electronics, aerospace, and renewable energy applications. As industries shift toward lightweight composites and energy-efficient technologies, the demand for such specialized intermediates is expected to grow.

From a synthetic chemistry perspective, 1-Methyl-4-nitro-1H-pyrazole is valued for its versatile reactivity. It participates in cycloaddition reactions, nucleophilic substitutions, and catalytic transformations, enabling the construction of diverse heterocyclic frameworks. Researchers are optimizing its use in microwave-assisted synthesis and flow chemistry to reduce reaction times and waste generation—a response to the green chemistry movement. These advancements address common search queries like *"efficient pyrazole synthesis methods"* and *"nitro-group functionalization techniques,"* reflecting the compound's relevance in modern labs.

In conclusion, 1-Methyl-4-nitro-1H-pyrazole (CAS No. 82208-47-7) exemplifies the intersection of innovation and practical utility in chemistry. Its applications span drug development, agrochemicals, and advanced materials, driven by its structural versatility and synthetic accessibility. As industries prioritize sustainability and efficiency, this compound is poised to remain a key player in addressing global challenges. For researchers seeking reliable intermediates or novel scaffolds, 1-Methyl-4-nitro-1H-pyrazole offers a compelling case study in the evolution of heterocyclic chemistry.